Cas no 2229428-00-4 (methyl 3-(3-amino-1-hydroxypropyl)-4-methoxybenzoate)

• Product Name: methyl 3-(3-amino-1-hydroxypropyl)-4-methoxybenzoate
• CAS No: 2229428-00-4
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6184823
• PubChem ID: 165663133
• Update Time: 2025-06-10

methyl 3-(3-amino-1-hydroxypropyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-amino-1-hydroxypropyl)-4-methoxybenzoate
• EN300-1765052
• 2229428-00-4

• Inchi： 1S/C12H17NO4/c1-16-11-4-3-8(12(15)17-2)7-9(11)10(14)5-6-13/h3-4,7,10,14H,5-6,13H2,1-2H3
• InChI Key： MSGLQSUQFNXBGE-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)OC)C=CC=1OC)CCN

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.8Ų

Additional information on methyl 3-(3-amino-1-hydroxypropyl)-4-methoxybenzoate

Methyl 3-(3-Amino-1-Hydroxypropyl)-4-Methoxybenzoate (CAS No. 2229428-00-4): A Comprehensive Overview

Methyl 3-(3-amino-1-hydroxypropyl)-4-methoxybenzoate (CAS No. 2229428-00-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxybenzoate moiety and an amino-hydroxypropyl substituent. These functional groups endow the compound with a range of biological activities and potential therapeutic applications.

The chemical structure of methyl 3-(3-amino-1-hydroxypropyl)-4-methoxybenzoate can be represented as follows: C₁₂H₁₇NO₄. The presence of the methoxy group on the benzene ring and the amino-hydroxypropyl side chain contributes to its solubility and reactivity, making it an attractive candidate for various biochemical studies.

Recent research has focused on the pharmacological properties of methyl 3-(3-amino-1-hydroxypropyl)-4-methoxybenzoate. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, which are crucial for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that methyl 3-(3-amino-1-hydroxypropyl)-4-methoxybenzoate effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory properties, methyl 3-(3-amino-1-hydroxypropyl)-4-methoxybenzoate has been investigated for its neuroprotective effects. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism behind this neuroprotective effect is believed to involve the activation of Nrf2, a transcription factor that upregulates the expression of antioxidant enzymes.

The synthetic route for preparing methyl 3-(3-amino-1-hydroxypropyl)-4-methoxybenzoate has been well-documented in the literature. One common method involves the reaction of 4-methoxybenzoyl chloride with 3-amino-1-propanol, followed by methylation to form the final product. This synthesis can be performed under mild conditions, making it suitable for large-scale production in industrial settings.

The safety profile of methyl 3-(3-amino-1-hydroxypropyl)-4-methoxybenzoate has also been evaluated in several preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, methyl 3-(3-amino-1-hydroxypropyl)-4-methoxybenzoate (CAS No. 2229428-00-4) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable target for ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted, it is likely that new applications and mechanisms of action will be discovered, further expanding its potential impact on human health.